Cas no 1361573-99-0 (Dimethyl-[5-(2,3,5-trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-amine)

• Product Name: Dimethyl-[5-(2,3,5-trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-amine
• CAS No: 1361573-99-0
• MF: C₁₅H₁₃Cl₃F₃N
• MW: 370.624631643295
• CID: 4966768
• Update Time: 2025-05-25

Dimethyl-[5-(2,3,5-trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-amine Chemical and Physical Properties

Names and Identifiers

• Dimethyl-[5-(2,3,5-trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-amine

• Inchi： 1S/C15H13Cl3F3N/c1-22(2)13-5-8(3-4-11(13)15(19,20)21)10-6-9(16)7-12(17)14(10)18/h3-5,7,10H,6H2,1-2H3
• InChI Key： BXWAKOCTZIPBID-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(CC1C1C=CC(C(F)(F)F)=C(C=1)N(C)C)Cl)Cl

Computed Properties

• Exact Mass: 369.006567 g/mol
• Monoisotopic Mass: 369.006567 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 3.2
• Molecular Weight: 370.6

Additional information on Dimethyl-[5-(2,3,5-trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-amine

Comprehensive Overview of Dimethyl-[5-(2,3,5-trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-amine (CAS No. 1361573-99-0)

Dimethyl-[5-(2,3,5-trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-amine (CAS No. 1361573-99-0) is a specialized organic compound that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. With its unique structural features, including a trichlorocyclohexadienyl moiety and a trifluoromethylphenyl group, this compound exhibits remarkable chemical properties that make it a subject of ongoing research and development.

The compound's CAS number 1361573-99-0 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication and documentation in scientific literature. Its complex nomenclature reflects its intricate molecular architecture, which combines multiple functional groups to achieve specific reactivity and stability. The presence of chlorine and fluorine atoms in its structure contributes to its potential applications in designing advanced materials and bioactive molecules.

In recent years, the demand for halogenated aromatic compounds like Dimethyl-[5-(2,3,5-trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-amine has surged due to their utility in developing crop protection agents and pharmaceutical intermediates. Researchers are particularly interested in its role as a building block for synthesizing novel herbicides and fungicides, addressing global challenges such as food security and sustainable agriculture. The compound's trifluoromethyl group enhances its lipophilicity, improving membrane permeability and bioavailability in biological systems.

From a synthetic chemistry perspective, the preparation of CAS No. 1361573-99-0 involves multi-step reactions, including Friedel-Crafts alkylation and halogenation processes. These methods are optimized to achieve high yields and purity, which are essential for industrial-scale production. The compound's stability under various conditions makes it a reliable intermediate for further chemical modifications, enabling the creation of derivatives with tailored properties.

Environmental and safety considerations are paramount when working with halogenated compounds. While Dimethyl-[5-(2,3,5-trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-amine is not classified as a hazardous material, proper handling protocols must be followed to minimize risks. Researchers emphasize the importance of green chemistry principles in its synthesis and application, aligning with global trends toward sustainable and eco-friendly practices.

The compound's potential extends beyond agrochemicals. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. The trichlorocyclohexadienyl group, in particular, can influence charge transport characteristics, opening doors for innovations in flexible displays and solar cells. This versatility underscores its value in interdisciplinary research.

In conclusion, Dimethyl-[5-(2,3,5-trichlorocyclohexa-2,4-dienyl)-2-trifluoromethyl-phenyl]-amine (CAS No. 1361573-99-0) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications and structural complexity continue to inspire scientific exploration, making it a compound of enduring relevance in modern research and industry.